Cas no 78892-43-0 (1H-Imidazole,5-[(2-methylphenyl)methyl]-, hydrochloride (1:1))

1H-Imidazole,5-[(2-methylphenyl)methyl]-, hydrochloride (1:1) structure
78892-43-0 structure
Product Name:1H-Imidazole,5-[(2-methylphenyl)methyl]-, hydrochloride (1:1)
CAS No:78892-43-0
MF:C11H13ClN2
MW:208.687321424484
CID:567718
PubChem ID:3061229
Update Time:2025-04-19

1H-Imidazole,5-[(2-methylphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,5-[(2-methylphenyl)methyl]-, hydrochloride (1:1)
    • 4-(2-METHYL-BENZYL)-1H-IMIDAZOLE
    • 5-[(2-methylphenyl)methyl]-1H-imidazole
    • 78892-43-0
    • 5-[(2-Methylphenyl)methyl]-1H-imidazole--hydrogen chloride (1/1)
    • DTXSID801000120
    • 4-(2'-Methylbenzyl)imidazole hydrochloride
    • 1H-Imidazole, 4-((2-methylphenyl)methyl)-, monohydrochloride
    • 4-((2-Methylphenyl)methyl)-1H-imidazole hydrochloride
    • Inchi: 1S/C11H12N2.ClH/c1-9-4-2-3-5-10(9)6-11-7-12-8-13-11;/h2-5,7-8H,6H2,1H3,(H,12,13);1H
    • InChI Key: KFJAVWSLZJDZKY-UHFFFAOYSA-N
    • SMILES: Cl.N1C=NC=C1CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 172.1
  • Monoisotopic Mass: 172.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Boiling Point: 370.6°C at 760 mmHg
  • Flash Point: 193.2°C
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